Cas no 1189723-13-4 (N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide)

• Product Name: N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• CAS No: 1189723-13-4
• MF: C₁₈H₁₇F₂N₅OS₂
• MW: 421.487287282944
• CID: 5343862
• Update Time: 2025-10-25

N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• N-(2,5-difluorophenyl)-2-[(2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• N-(2,5-difluorophenyl)-2-[(2-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidin-7-yl)thio]acetamide
• N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide

• Inchi： 1S/C18H17F2N5OS2/c19-11-4-5-12(20)13(8-11)23-14(26)9-27-17-15-16(21-10-22-17)24-18(28-15)25-6-2-1-3-7-25/h4-5,8,10H,1-3,6-7,9H2,(H,23,26)
• InChI Key： IZAPXUFUWXSUJA-UHFFFAOYSA-N
• SMILES： S1C2C(=NC=NC=2N=C1N1CCCCC1)SCC(NC1C=C(C=CC=1F)F)=O

Computed Properties

• Exact Mass: 421.084
• Monoisotopic Mass: 421.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125

Additional information on N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide

Research Brief on N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide (CAS: 1189723-13-4)

N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide (CAS: 1189723-13-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazolopyrimidine scaffold, has shown promising potential as a modulator of specific biological targets, particularly in the context of kinase inhibition and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis of N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide involves a multi-step process that leverages modern synthetic organic chemistry techniques. Key steps include the construction of the thiazolopyrimidine core, followed by the introduction of the piperidin-1-yl moiety and the subsequent coupling with the difluorophenyl acetamide group. The compound's structural complexity and specificity make it a valuable candidate for structure-activity relationship (SAR) studies aimed at optimizing its biological activity.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against a subset of protein kinases, particularly those involved in cell proliferation and survival pathways. In vitro assays have revealed nanomolar-level inhibition of target kinases, with high selectivity over off-target enzymes. These findings suggest that N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide could serve as a lead compound for the development of next-generation kinase inhibitors with improved efficacy and reduced side effects.

Pharmacokinetic studies in animal models have further highlighted the compound's favorable drug-like properties, including good oral bioavailability and metabolic stability. These attributes, combined with its potent biological activity, position it as a promising candidate for further preclinical and clinical development. Ongoing research is focused on evaluating its therapeutic potential in various cancer models, as well as exploring its application in other disease areas where kinase dysregulation plays a critical role.

In conclusion, N-(2,5-difluorophenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide represents a significant advancement in the field of targeted cancer therapy. Its unique chemical structure, potent kinase inhibitory activity, and favorable pharmacokinetic profile make it a compelling subject for future research. Continued investigation into its mechanism of action and therapeutic potential is expected to yield valuable insights that could pave the way for its eventual clinical application.